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Compound of Interest

Compound Name: 2-Amino-5-hydroxypyridine

Cat. No.: B3426958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Amino-5-hydroxypyridine, a

pyridine derivative with significant potential in research and development, particularly noted for

its antioxidant properties. This document consolidates its chemical and physical characteristics,

detailed experimental protocols for its synthesis, insights into its biological activities, and

essential safety information.

Physicochemical Properties
2-Amino-5-hydroxypyridine is a light yellow crystalline solid.[1][2] It is soluble in water and

polar organic solvents.[3] Key physicochemical data are summarized in the table below for

easy reference and comparison.
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Property Value Reference

CAS Number 55717-46-9 [1][2][3][4][5]

Molecular Formula C₅H₆N₂O [1][3]

Molecular Weight 110.11 g/mol [3]

Appearance Light yellow crystalline solid [1][2]

Melting Point 116-117 °C [1][4]

Boiling Point 447.4 °C at 760 mmHg [1][4]

Density 1.32 g/cm³ [1]

pKa 10.47 ± 0.10 (Predicted) [3]

Solubility
Soluble in water and polar

solvents
[3]

Synthesis and Experimental Protocols
Several synthetic routes for 2-Amino-5-hydroxypyridine have been reported. Below are

detailed experimental protocols for two common methods.

Synthesis from 5-(Benzyloxy)pyridin-2-amine
This method involves the debenzylation of 5-(benzyloxy)pyridin-2-amine via catalytic

hydrogenation.

Experimental Workflow:

Start:
5-(Benzyloxy)pyridin-2-amine,

Ethanol, Toluene, 10% Pd/C

Reaction:
Autoclave, 25 °C, 0.2 MPa H₂

(absolute pressure) for 4 hours

Filtration:
Remove Pd/C catalyst,

Wash residue with ethanol

Evaporation:
Dry filtrate under
reduced pressure

Product:
2-Amino-5-hydroxypyridine

Click to download full resolution via product page
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Caption: Synthesis of 2-Amino-5-hydroxypyridine via catalytic hydrogenation.

Detailed Protocol:

To an autoclave, add 5-(benzyloxy)pyridin-2-amine, 217 g of ethanol, a toluene solution (331

g), and 2.28 g of 10% Pd/C (53% moisture content).[1]

Seal the autoclave and introduce hydrogen gas, maintaining an absolute pressure of 0.2

MPa.[1]

Stir the reaction mixture at 25 °C for 4 hours.[1]

Upon completion of the reaction, filter the mixture to remove the Pd/C catalyst.[1]

Wash the filter cake with 76 g of ethanol.[1]

Combine the filtrates and concentrate under reduced pressure to yield 2-Amino-5-
hydroxypyridine.[1] The reported yield for this method is approximately 92%.[1]

Four-Step Synthesis from 2-Amino-5-bromopyridine
This convenient and efficient four-step synthesis has an overall yield of 45%.[4]

Experimental Workflow:
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Start:
2-Amino-5-bromopyridine

Step 1: Protection
2,5-hexanedione, p-toluenesulfonic acid,

toluene, reflux

5-Bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine

Step 2: Methoxylation
Sodium methylate

5-Methoxy-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine

Step 3: Deprotection
Hydroxylamine hydrochloride, triethylamine,

ethanol/water, reflux

2-Amino-5-methoxypyridine

Step 4: Demethylation
95% H₂SO₄, 90-93 °C

Product:
2-Amino-5-hydroxypyridine

Click to download full resolution via product page

Caption: Four-step synthesis of 2-Amino-5-hydroxypyridine.
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Detailed Protocol:

Step 1: Protection of the amino group. A mixture of 2-amino-5-bromopyridine, 2,5-

hexanedione, and a catalytic amount of p-toluenesulfonic acid in toluene is refluxed to yield

5-bromo-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine.[4]

Step 2: Methoxylation. The protected pyridine is then treated with sodium methylate to give

5-methoxy-2-(2,5-dimethyl-1H-pyrrol-1-yl)pyridine.[4]

Step 3: Deprotection of the amino group. The methoxy derivative is refluxed with

hydroxylamine hydrochloride and triethylamine in an ethanol/water mixture to produce 2-

amino-5-methoxypyridine.[4]

Step 4: Demethylation. The final step involves the demethylation of 2-amino-5-

methoxypyridine using 95% sulfuric acid at 90-93 °C to afford 2-Amino-5-hydroxypyridine.

[4]

Biological Activity and Potential Applications
2-Amino-5-hydroxypyridine is recognized as an important intermediate in the pharmaceutical

and agrochemical industries due to its active amino and hydroxyl groups.[5]

Antioxidant Activity
A key reported application of 2-Amino-5-hydroxypyridine is as an efficient antioxidant,

particularly in preventing the oxidation of human low-density lipoproteins (LDL).[2][3] The

oxidation of LDL is a critical early event in the pathogenesis of atherosclerosis.

Proposed Antioxidant Mechanism:

The antioxidant mechanism of 2-Amino-5-hydroxypyridine likely involves the donation of a

hydrogen atom from its hydroxyl group to lipid peroxyl radicals, thereby terminating the lipid

peroxidation chain reaction. This process is characteristic of phenolic antioxidants.
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Lipid Peroxidation Cycle

Intervention by 2-Amino-5-hydroxypyridine
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Caption: Proposed mechanism of 2-Amino-5-hydroxypyridine as an antioxidant in LDL.

Safety and Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3426958?utm_src=pdf-body-img
https://www.benchchem.com/product/b3426958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following information is derived from available Safety Data Sheets (SDS). It is crucial to

handle this compound in a well-ventilated area and with appropriate personal protective

equipment.

Hazard Identification:

Causes skin irritation. (H315)[6]

Causes serious eye irritation. (H319)[6]

May cause respiratory irritation. (H335)[6]

Precautionary Measures:

Wash hands and any exposed skin thoroughly after handling.[6]

Wear protective gloves, protective clothing, eye protection, and face protection.[6]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[6]

Use only outdoors or in a well-ventilated area.[6]

First Aid:

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.[6]

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[6]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical help

if you feel unwell.[6]

Storage:

Store in a well-ventilated place. Keep container tightly closed.[6]

Store locked up.[6]
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For complete safety information, please refer to the full Safety Data Sheet from a certified

supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3426958?utm_src=pdf-custom-synthesis
https://www.lookchem.com/404.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4457220.htm
https://www.evitachem.com/product/evt-463236
https://www.echemi.com/products/pd180521145115-2-amino-5-hydroxypyridine.html
https://www.rheniumshop.co.il/2-amino-5-hydroxypyridine-98-55717-46-9
https://hmdb.ca/spectra/nmr_one_d/1279
https://www.benchchem.com/product/b3426958#2-amino-5-hydroxypyridine-cas-number-55717-46-9
https://www.benchchem.com/product/b3426958#2-amino-5-hydroxypyridine-cas-number-55717-46-9
https://www.benchchem.com/product/b3426958#2-amino-5-hydroxypyridine-cas-number-55717-46-9
https://www.benchchem.com/product/b3426958#2-amino-5-hydroxypyridine-cas-number-55717-46-9
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3426958?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3426958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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